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Compound of Interest

Compound Name: 4-Acetylbenzamide

Cat. No.: B1313702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available data and

standardized experimental protocols for determining the solubility and stability of 4-
Acetylbenzamide. As of the latest literature review, specific quantitative solubility and stability

data for 4-Acetylbenzamide are limited. Therefore, this guide also includes data for the

structurally related compound, benzamide, as an illustrative example and provides detailed

methodologies for the experimental determination of these critical physicochemical properties.

Introduction
4-Acetylbenzamide is a chemical compound with potential applications in medicinal chemistry

and materials science. A thorough understanding of its solubility and stability is paramount for

its successful development and application, influencing aspects such as formulation,

bioavailability, and shelf-life. This guide aims to provide a foundational resource for researchers

by summarizing the available data and presenting detailed protocols for its empirical

determination.

Physicochemical Properties of 4-Acetylbenzamide
A summary of the known physicochemical properties of 4-Acetylbenzamide is presented

below.
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Property Value Reference

Molecular Formula C₉H₉NO₂ [1][2]

Molecular Weight 163.17 g/mol [1][2]

Appearance Yellow to white solid [2]

Boiling Point 349.3 ± 25.0 °C at 760 mmHg [2]

Density 1.2 ± 0.1 g/cm³ [2]

Refractive Index 1.561 [2]

Storage Condition
Sealed in dry, Store at room

temperature (20 to 22 °C)
[2]

Solubility Data
Quantitative solubility data for 4-Acetylbenzamide is not readily available in the public domain.

However, based on its structure—a benzamide core with an acetyl group—a qualitative

solubility profile can be inferred. The presence of the polar amide and acetyl groups suggests

some solubility in polar solvents, while the aromatic ring imparts hydrophobic character.

For illustrative purposes, the solubility of the parent compound, benzamide, is provided below.

It is important to note that the acetyl group in 4-Acetylbenzamide will influence its solubility

profile compared to benzamide.[3]
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Solvent Solubility Temperature (°C)

Water 13.5 g/L 25

Ethanol Soluble (1 g in 6 mL) Not Specified

Benzene > 10% Not Specified

Pyridine Soluble (1 g in 3.3 mL) Not Specified

Ethyl Ether Slightly Soluble Not Specified

Carbon Tetrachloride Very Soluble Not Specified

Carbon Disulfide Very Soluble Not Specified

Note: This data is for Benzamide and should be used as a general reference only.[4][5]

Experimental determination of 4-Acetylbenzamide's solubility is highly recommended.

Experimental Protocol for Solubility Determination:
Shake-Flask Method
The shake-flask method is the gold standard for determining the thermodynamic equilibrium

solubility of a compound.[3]

Objective: To determine the equilibrium solubility of 4-Acetylbenzamide in a specific solvent.

Materials:

4-Acetylbenzamide

Solvent of interest (e.g., water, ethanol, phosphate-buffered saline)

Sealed vials

Thermostatically controlled shaker bath

Centrifuge or filtration apparatus (e.g., syringe filters, 0.45 µm)

Analytical instrument for quantification (e.g., HPLC-UV, UV-Vis spectrophotometer)
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Procedure:

Preparation of Saturated Solution: Add an excess amount of 4-Acetylbenzamide to a known

volume of the selected solvent in a sealed vial. The presence of undissolved solid is

necessary to ensure a saturated solution at equilibrium.[3]

Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) using a

shaker bath for a sufficient period (typically 24-72 hours) to reach equilibrium.[3]

Phase Separation: After equilibration, cease agitation and allow the undissolved solid to

settle. Separate the supernatant from the solid by centrifugation or filtration. Care must be

taken to avoid temperature changes during this step.[3]

Quantification: Analyze the concentration of 4-Acetylbenzamide in the clear supernatant

using a validated analytical method.[3]

HPLC-UV: A highly sensitive and specific method. A calibration curve of known

concentrations of 4-Acetylbenzamide should be prepared in the same solvent.

UV-Vis Spectroscopy: Suitable if 4-Acetylbenzamide has a chromophore. A calibration

curve is required.

Gravimetric Analysis: A known volume of the saturated solution is evaporated to dryness,

and the mass of the solid residue is determined.
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Solubility Determination Workflow

Preparation of Saturated Solution
(Excess 4-Acetylbenzamide in solvent)

Equilibration
(Shaking at constant temperature for 24-72h)

Phase Separation
(Centrifugation or Filtration)

Quantification of Supernatant
(HPLC, UV-Vis, or Gravimetric)

Solubility Value
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Forced Degradation Workflow

4-Acetylbenzamide
(Solid and Solution)

Stress Conditions

Acidic Hydrolysis
(e.g., 0.1M HCl, heat)

Basic Hydrolysis
(e.g., 0.1M NaOH, RT)

Oxidative
(e.g., 3% H2O2, RT)

Thermal
(e.g., 60°C)

Photolytic
(UV/Vis light)

Analysis by Stability-Indicating Method
(e.g., HPLC)

Identify Degradation Products
and Pathways
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Hedgehog Signaling Pathway Inhibition
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(e.g., Shh)
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Receptor

 Binds

Smoothened (SMO)
Receptor

 Inhibits
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complex

GLI Transcription
Factors
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Nucleus
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Target Gene
Expression
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Benzamide Inhibitor
(e.g., Vismodegib)

 Inhibits
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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